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Compound of Interest

Compound Name: Triacetonamine

Cat. No.: B117949

Technical Support Center: Triacetonamine

This guide provides essential safety information, handling procedures, and toxicity data for
researchers, scientists, and drug development professionals working with triacetonamine.

Frequently Asked Questions (FAQSs)

Q1: What is triacetonamine and what are its primary hazards?

Al: Triacetonamine (CAS No. 826-36-8), also known as 2,2,6,6-tetramethyl-4-piperidone, is a
chemical intermediate used in the synthesis of pharmaceuticals, pesticides, and polymer
photostabilizers[1][2][3]. It appears as a white or light yellow crystalline powder or solid[2][3].
The primary hazards associated with triacetonamine include its potential to be corrosive to
metals, harmful if swallowed, and capable of causing severe skin burns, eye damage, and
allergic skin reactions[4][5][6]. It may also cause respiratory irritation and is considered harmful
to aquatic life with long-lasting effects[4][5][7].

Q2: What are the GHS Classifications for triacetonamine?

A2: The Globally Harmonized System (GHS) classification for triacetonamine can vary slightly
between suppliers, but generally includes the following hazards. Note that triacetonamine
hydrochloride (CAS No. 33973-59-0) may have different classifications[7][8].

Table 1: GHS Hazard Classification for Triacetonamine (CAS No. 826-36-8)
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Hazard Class Category Hazard Statement
) H290: May be corrosive to
Corrosive to metals Category 1
metals[1][4][5][6]
. H302: Harmful if swallowed[1]
Acute toxicity, oral Category 4

[4105](6]

Skin corrosion/irritation

Category 1B/ 1C

H314: Causes severe skin

burns and eye damage[4][5][9]

Skin corrosion/irritation

Category 2

H315: Causes skin irritation[7]

Skin sensitization

Category 1/ 1A

H317: May cause an allergic

skin reaction[4][5]

Serious eye damage/eye

H314: Causes severe skin

o Category 1

irritation burns and eye damage[1][5]

Serious eye damage/eye H319: Causes serious eye

o Category 2A o

irritation irritation[7]

Specific target organ toxicity, H335: May cause respiratory
] Category 3 o

single exposure irritation[7]

Hazardous to the aquatic H412: Harmful to aquatic life

Category 3

environment, long-term

with long lasting effects[4][5]

Q3: What personal protective equipment (PPE) is required when handling triacetonamine?

A3: When handling triacetonamine, it is crucial to use appropriate personal protective

equipment to prevent exposure. This includes:

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield. Ensure eye

protection equipment is tested and approved under government standards like NIOSH (US)

or EN 166 (EU)[4][7].

o Skin Protection: Wear protective gloves and impervious clothing to prevent skin contact[4][5].

» Respiratory Protection: If working with dust or vapors, use a suitable respirator. For

situations where risk assessment shows air-purifying respirators are appropriate, a full-face

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://wap.guidechem.com/encyclopedia/triacetonamine-dic7061.html
https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
https://www.guidechem.com/msds/826-36-8.html
https://www.tcichemicals.com/BE/en/sds/T1424_EU_6N.pdf
https://wap.guidechem.com/encyclopedia/triacetonamine-dic7061.html
https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
https://www.guidechem.com/msds/826-36-8.html
https://www.tcichemicals.com/BE/en/sds/T1424_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
https://www.guidechem.com/msds/826-36-8.html
https://www.chemicalbook.com/msds/triacetonediamine.htm
http://angenechemical.com/sds/33973-59-0.pdf
https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
https://www.guidechem.com/msds/826-36-8.html
https://wap.guidechem.com/encyclopedia/triacetonamine-dic7061.html
https://www.guidechem.com/msds/826-36-8.html
http://angenechemical.com/sds/33973-59-0.pdf
http://angenechemical.com/sds/33973-59-0.pdf
https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
https://www.guidechem.com/msds/826-36-8.html
https://www.benchchem.com/product/b117949?utm_src=pdf-body
https://www.benchchem.com/product/b117949?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
http://angenechemical.com/sds/33973-59-0.pdf
https://file.medchemexpress.com/batch_PDF/HY-N1131/Triacetonamine-SDS-MedChemExpress.pdf
https://www.guidechem.com/msds/826-36-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

particle respirator type N99 (US) or type P2 (EN 143) can be used[4][8].

o General Hygiene: Handle in accordance with good industrial hygiene and safety practices.
Wash hands before breaks and at the end of the workday[7]. An accessible safety shower
and eye wash station should be available[4].

Q4: What are the proper storage conditions for triacetonamine?

A4: Triacetonamine should be stored in a cool, dry, and well-ventilated place[1][9]. Keep the
container tightly closed and store it locked up[5][9]. Containers that have been opened must be
carefully resealed and kept upright to prevent leakage[9]. It should be stored away from
incompatible materials such as strong oxidizing agents, strong bases, and acids[1][9]. Some
sources recommend refrigeration at +4°C or 2-8°C for short-term storage[1][10].

Q5: What should | do in case of accidental exposure?

A5: In any case of exposure, consult a physician and show them the Safety Data Sheet (SDS)

[719].

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration[7]

[°].

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes[7][9][11].

o Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do[5][7].

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water[5][9].

Q6: What are the known toxicity values for triacetonamine?

A6: The available toxicological data for triacetonamine is summarized below. It is considered
moderately toxic by ingestion[12].

Table 2: Acute Toxicity Data for Triacetonamine
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Test Species Route Value Reference
LD50 Rat Oral 1000 mg/kg [9]
LD50 Rat Oral 1539 mg/kg [6]
Skin Corrosive,
Corrosion/Irritatio  Rabbit Skin Category 1C [9]
n (Draize Test)
) Risk of serious
Serious Eye )
Rabbit Eye damage to eyes 9]

Damage/Irritation

(Draize Test)

There is limited evidence regarding its long-term carcinogenic effects, and it is not currently

classified as a carcinogen by major regulatory agencies like IARC[1][9].

Troubleshooting Guides & Experimental Protocols

This section provides detailed protocols for handling common situations and emergencies

during experiments involving triacetonamine.

Protocol 1: Standard Procedure for Handling
Triacetonamine

This workflow outlines the essential steps for safely using triacetonamine in a laboratory

setting.
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1. Preparation
- Review SDS
- Ensure ventilation (fume hood)
- Verify emergency equipment
(eyewash, shower)

roceed

2. Don PPE
- Safety Goggles / Face Shield
- Chemical-resistant Gloves
- Lab Coat / Impervious Clothing

roceed

3. Chemical Handling
- Keep container closed when not in use
- Avoid creating dust/aerosols
- Weigh/transfer in a fume hood
- Avoid contact with skin and eyes

uring Experiment fter Use

5. Decontamination
- Clean work area thoroughly
- Decontaminate or dispose of
used equipment

4. Temporary Storage
- Seal container tightly
- Store away from incompatible materials

6. Waste Disposal
- Collect in a labeled, sealed container
- Dispose according to institutional
and local regulations

7. Doff PPE & Wash Hands
- Remove gloves and other PPE
- Wash hands thoroughly with soap
and water

Click to download full resolution via product page

Caption: Workflow for the safe handling of triacetonamine.
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Protocol 2: Emergency Response for a Triacetonamine
Spill

This guide provides a logical workflow for responding to an accidental spill.
1. Immediate Actions:

o Alert personnel in the immediate area.
« If the spill is large or involves a fire, activate the fire alarm and evacuate.

2. Assess the Spill:

e |s the spill small and contained?
e Are you trained and equipped to handle it?
« If the answer to either of these is "no," evacuate and call emergency services.

3. Spill Containment and Cleanup (for trained personnel with proper PPE only):

o Personal Precautions: Wear appropriate PPE, including respiratory protection. Avoid
breathing vapors, mist, or gas[4][7][9]. Ensure adequate ventilation[7].

e Environmental Precautions: Do not let the product enter drains or water courses[4][7].

o Containment: Cover drains. For liquid spills, absorb the spillage to prevent material
damage[4][5].

o Cleanup: Pick up and arrange disposal without creating dust. Sweep up the solid material
and shovel it into a suitable, closed container for disposal[7].

Click to download full resolution via product page

start [label="Spill Occurs", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; is major [label="Major Spill?\n(Large, Fire,
Unknown)"1];

evacuate [label="Evacuate Area\nCall Emergency Services", rect node,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; alert [label="Alert
Others\nAssess Situation", rect node, fillcolor="#4285F4",
fontcolor="#FFFFFF"];

is trained [label="Trained & Equipped?"];
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don ppe [label="Don Full PPE\n(incl. Respirator)", rect node,
fillcolor="#F1F3F4", fontcolor="#202124"]; contain [label="Contain
Spill\nPrevent entry to drains", rect node, fillcolor="#F1F3F4",
fontcolor="#202124"]1; cleanup [label="Clean Up Spill\n- Use absorbent
for liquids\n- Sweep solids carefully\n- Place in sealed waste
container", rect node, fillcolor="#F1F3F4", fontcolor="#202124"];
decon [label="Decontaminate Area\nDispose of Waste", rect node,
fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> alert; alert -> is major; is major -> evacuate [label="Yes"];
is major -> is trained [label="No"]; is trained -> evacuate
[label="No"]; is trained -> don ppe [label="Yes"]; don ppe -> contain
-> cleanup -> decon; }

Caption: Decision tree for responding to a chemical spill.

Protocol 3: First Aid for Accidental Exposure

This protocol details the immediate steps to take following personal exposure to
triacetonamine. Always seek professional medical attention after administering first aid.

Exposure Occurs

L / Ro% of Eprijre \ ]

Inhalation Skin Contact Eye Contact Ingestion

/ Imr’ryl/ate First Aid Action \ \

Move to fresh air. Remove contaminated clothing immediately. RIS GRS WD UHEHED 8 25 (D

If not breathing, give artificial respiration. Wash skin with soap and water for 15+ min. (RSB ERIEE Ignses fbcsshlcs
Hold eyelids open.

Seek Immediate Medical Attention
Show SDS to Doctor

Rinse mouth with water.
DO NOT induce vomiting.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b117949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: First aid decision pathway for triacetonamine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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